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Compound of Interest

Compound Name: BMS-192364

Cat. No.: B1667176

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-192364 could not be located. The
following guidance is based on the general principles of safe disposal for halogenated organic
research compounds and information from generic safety data sheets. Researchers must
consult their institution's Environmental Health and Safety (EHS) department for specific
disposal protocols and comply with all local, state, and federal regulations.

BMS-192364 is a research chemical with the molecular formula C1sHoCIFsN3Os. Its structure
includes chlorinated and fluorinated phenyl groups, classifying it as a halogenated organic
compound. Such compounds require careful handling and disposal to minimize environmental
impact and ensure personnel safety.

Personal Protective Equipment (PPE) and Handling

When handling BMS-192364 in its solid powder form or in solution, researchers should adhere
to standard laboratory safety protocols. This includes working in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of dust or aerosols. The following
personal protective equipment should be worn:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

e Hand Protection: Chemically resistant gloves (e.qg., nitrile) should be worn. Gloves must be
inspected for integrity before use and disposed of properly after handling the compound.

e Body Protection: A standard laboratory coat is required.
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Spill Response Procedures

In the event of a spill, the area should be immediately secured to prevent further contamination.

o Small Spills (Solid): If a small amount of the solid is spilled, it should be carefully swept up
using a dustpan and brush, avoiding the generation of dust. The collected material should be
placed in a sealed, labeled container for hazardous waste disposal. The area should then be
decontaminated with a suitable solvent and wiped clean.

» Large Spills or Solutions: For larger spills or spills involving solutions of BMS-192364,
absorbent, non-combustible material (e.g., vermiculite, sand) should be used to contain and
absorb the spill. The absorbed material should then be collected into a labeled, sealed
container for hazardous waste disposal. The spill area should be thoroughly decontaminated.

Proper Disposal Pathway

As a halogenated organic compound, BMS-192364 should be treated as hazardous chemical
waste. It should not be disposed of down the drain or in regular trash.

Step-by-Step Disposal Procedure:

o Segregation: All waste containing BMS-192364, including unused compound, contaminated
consumables (e.g., pipette tips, vials), and spill cleanup materials, must be segregated from
non-hazardous waste.

» Containerization: Waste should be collected in a designated, leak-proof, and clearly labeled
hazardous waste container. The label should include the chemical name ("BMS-192364"),
the words "Hazardous Waste," and any other information required by your institution.

o Storage: The sealed waste container should be stored in a designated satellite accumulation
area within the laboratory, away from incompatible materials.

« Institutional Pickup: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department. The EHS department will
ensure the waste is transported to a licensed hazardous waste disposal facility, where it will
likely be destroyed via high-temperature incineration.
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Chemical and Physical Properties

A summary of the known properties of BMS-192364 is provided below for reference.

Property Value

CAS Number 202822-21-7
Molecular Formula C15H9CIF3N30:2
Molecular Weight 355.70 g/mol
Appearance Solid powder

Short term (days to weeks) at 0-4°C; Long term

Storage
(months to years) at -20°C.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of BMS-
192364 waste.
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Caption: Workflow for the proper disposal of BMS-192364 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. BMS-192364 | Elex Biotech LLC [elexbiotech.com]

 To cite this document: BenchChem. [Prudent Disposal of BMS-192364: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667176#bms-192364-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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